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Abstract
This technical guide provides a comprehensive overview of methyl 3-hydroxy-4,5-
dimethoxybenzoate, a naturally occurring phenolic compound. It details the molecule's

chemical and physical properties, including its molecular weight, and presents a potential

synthetic pathway. The guide also explores its known biological activities, focusing on its

antimicrobial and antioxidant properties, and discusses its potential applications in the field of

drug development.

Chemical and Physical Properties
Methyl 3-hydroxy-4,5-dimethoxybenzoate is a derivative of gallic acid and possesses a

molecular weight of 212.20 g/mol .[1] Its chemical structure and key identifiers are summarized

in the table below.
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Property Value

Molecular Formula C10H12O5

Molecular Weight 212.20 g/mol

IUPAC Name methyl 3-hydroxy-4,5-dimethoxybenzoate

CAS Number 83011-43-2

SMILES COC1=CC(=CC(=C1OC)O)C(=O)OC

InChIKey LCIFXEQPXQVBGL-UHFFFAOYSA-N

Synthesis
While a specific, detailed experimental protocol for the synthesis of methyl 3-hydroxy-4,5-
dimethoxybenzoate is not readily available in the cited literature, a plausible synthetic route

can be inferred from methods used for similar compounds, such as the synthesis of methyl

3,4,5-trimethoxybenzoate from gallic acid.[2][3][4] This would likely involve a two-step process:

Esterification of Gallic Acid: Gallic acid can be esterified with methanol in the presence of an

acid catalyst, such as sulfuric acid, to produce methyl gallate.[2][3]

Selective Methylation: The resulting methyl gallate would then undergo selective methylation

of the hydroxyl groups at positions 4 and 5. This is the more challenging step, as the

hydroxyl groups have different reactivities. Protecting group strategies may be necessary to

achieve the desired regioselectivity.

A potential, though unverified, experimental workflow is outlined below.

Experimental Protocol: Potential Synthesis of Methyl 3-
hydroxy-4,5-dimethoxybenzoate
Step 1: Esterification of Gallic Acid to Methyl Gallate

To a solution of gallic acid in methanol, add a catalytic amount of concentrated sulfuric acid.
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Reflux the mixture for a specified period, monitoring the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture and remove the methanol under reduced

pressure.

Neutralize the residue with a saturated solution of sodium bicarbonate and extract the

product with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in

vacuo to yield crude methyl gallate.

Purify the crude product by recrystallization or column chromatography.

Step 2: Selective Methylation of Methyl Gallate

This step requires careful optimization to achieve selective methylation at the 4 and 5 positions

while leaving the 3-hydroxyl group free.

Dissolve methyl gallate in a suitable solvent (e.g., acetone, DMF).

Add a base (e.g., potassium carbonate) and a methylating agent (e.g., dimethyl sulfate or

methyl iodide). The stoichiometry of the methylating agent will be critical for achieving di-

methylation.

Stir the reaction at a controlled temperature, monitoring for the formation of the desired

product by TLC or LC-MS.

Once the reaction is complete, quench the reaction and work up the product by extraction

and washing.

Purify the final product, methyl 3-hydroxy-4,5-dimethoxybenzoate, using column

chromatography.

Note: This is a generalized protocol and would require significant optimization of reaction

conditions, including solvents, bases, methylating agents, temperature, and reaction times.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b042087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Potential Applications
Methyl 3-hydroxy-4,5-dimethoxybenzoate has been identified as a gallic acid derivative with

notable biological activities, primarily as an antimicrobial and antioxidant agent.[5][6][7][8][9][10]

[11]

Antimicrobial Activity
As a phenolic compound, methyl 3-hydroxy-4,5-dimethoxybenzoate is expected to exhibit

antimicrobial properties through several mechanisms common to this class of molecules.

These mechanisms can include:

Disruption of the Microbial Cell Membrane: Phenolic compounds can intercalate into the lipid

bilayer of bacterial cell membranes, leading to increased permeability and leakage of

intracellular components.[12]

Inhibition of Microbial Enzymes: The hydroxyl groups and aromatic ring of phenolic

compounds can interact with and inhibit essential microbial enzymes, disrupting metabolic

pathways.[12]

Interference with Nucleic Acid Synthesis: Some phenolic compounds have been shown to

interfere with the synthesis of DNA and RNA in microorganisms.[5]

The general antimicrobial action of phenolic compounds is depicted in the following signaling

pathway diagram.
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Caption: General antimicrobial mechanisms of phenolic compounds.

Antioxidant Activity
The antioxidant properties of methyl 3-hydroxy-4,5-dimethoxybenzoate are attributed to its

chemical structure, which is similar to that of other gallic acid derivatives. The primary

mechanism of antioxidant action for such compounds is through the donation of a hydrogen

atom from their hydroxyl groups to neutralize free radicals.[1] This process is a key aspect of

the radical scavenging activity of phenolic compounds.[13]

The antioxidant mechanism can be summarized by the following logical relationship diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b042087?utm_src=pdf-body-img
https://www.benchchem.com/product/b042087?utm_src=pdf-body
https://ejchem.journals.ekb.eg/article_418278.html
https://www.researchgate.net/publication/231544570_Evaluation_of_the_Antioxidant_and_Prooxidant_Actions_of_Gallic_Acid_and_Its_Derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Free Radical (e.g., ROS) Neutralized Molecule
Becomes

Methyl 3-hydroxy-4,5-dimethoxybenzoate
(with -OH groups)

Donates H atom

Less Reactive
Phenolic Radical

Becomes

Click to download full resolution via product page

Caption: Antioxidant mechanism via hydrogen atom donation.

Potential in Drug Development
The dual antimicrobial and antioxidant activities of methyl 3-hydroxy-4,5-dimethoxybenzoate
make it a compound of interest for drug development. Its ability to combat oxidative stress

could be beneficial in a variety of pathological conditions. Furthermore, its structural similarity to

other biologically active benzoates suggests it could serve as a scaffold for the development of

new therapeutic agents. For instance, a related compound, 4-hydroxy-3-methoxybenzoic acid

methyl ester, has been shown to target the Akt/NFκB cell survival signaling pathway, which is

crucial in various cancers.[12] This suggests that methyl 3-hydroxy-4,5-dimethoxybenzoate
could potentially have applications in oncology, although further research is required to

elucidate its specific mechanisms of action and therapeutic potential.
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Conclusion
Methyl 3-hydroxy-4,5-dimethoxybenzoate is a phenolic compound with established

antimicrobial and antioxidant properties. While a standardized synthesis protocol requires

further development, its chemical characteristics and biological activities make it a promising

candidate for further investigation in the fields of medicinal chemistry and drug discovery.

Future research should focus on optimizing its synthesis, elucidating its precise mechanisms of

action in relevant biological pathways, and evaluating its efficacy and safety in preclinical

models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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